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Compound of Interest

Compound Name: 6-Acetoxy-5-hexadecanolide

CAS No.: 81792-36-1

Cat. No.: B3194234

Get Quote

Executive Summary & Molecule Profile
6-Acetoxy-5-hexadecanolide (CAS: 85551-39-9), often referred to as the Mosquito

Oviposition Pheromone (MOP), is a biologically potent lactone used to attract gravid Culex

mosquitoes.[1][2]

While its acute chemical toxicity to humans is moderate compared to industrial solvents, its

biological activity at nanogram levels necessitates a handling protocol stricter than standard

safety data sheets (SDS) suggest. A minor spill or cross-contamination event can not only

compromise months of behavioral research by saturating the lab environment with "signal" but

also render the handler a persistent attractant to vectors in the field.
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Property Specification

IUPAC Name (5R,6S)-6-acetoxy-5-hexadecanolide

CAS Number 85551-39-9

Physical State Colorless to pale yellow oil/liquid

Solubility
Insoluble in water; Soluble in Hexane, Ethanol,

Methanol

Key Hazard
Skin/Eye Irritant, Aquatic Toxicity, Biological

Contamination

Storage -20°C (Desiccated); Hydrolysis prone

Phase 1: Risk Assessment & PPE Strategy
The "Dual-Threat" Model
When handling MOP, you are managing two distinct risks:

Chemical Risk: Irritation to mucous membranes and potential sensitization.[2][3]

Experimental Risk (Bio-contamination): Trace amounts on skin or clothing will skew

behavioral assays and may persist for days.[2]
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Component Recommendation Technical Justification

Hand Protection

Double-gloving required.[1][2]

Inner: Nitrile (4 mil). Outer:

Nitrile (extended cuff) or

Laminate (Silver Shield) for

spills.

Esters can permeate thin

latex/vinyl. Double gloving

allows the outer pair to be

stripped immediately upon

contact, preserving the "clean"

inner layer for safe doffing.

Respiratory

Fume Hood (Class II)

mandatory.[2] Respirator: Half-

face w/ Organic Vapor (OV)

cartridges if hood unavailable.

[1]

While volatility is low (high BP),

aerosolization during pipetting

can coat nasal passages,

causing irritation and olfactory

fatigue (anosmia).

Eye Protection
Chemical Splash Goggles

(Indirect Vent).[2]

Prevent ocular exposure to

micro-droplets; lactones can

be severe eye irritants.

Body Defense
Tyvek® Lab Coat (Disposable)

+ Sleeve Covers.[2]

Cotton lab coats absorb oils

and retain the pheromone,

becoming a source of cross-

contamination. Use

disposables.

PPE Decision Logic (Visualization)[1][2]
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Task Assessment

Physical State?

Quantity?

Liquid/Oil

LEVEL 1: Standard
Nitrile Gloves (Double)

Safety Glasses
Fume Hood

Solid/Waxy (Cold)

Diluted in Solvent?

< 10 mg

LEVEL 2: High Risk
Silver Shield Gloves

Splash Goggles
Tyvek Sleeves

> 100 mg / Pure

No (Pure) Yes (Pipetting)

LEVEL 3: Aerosol Risk
Full Face Respirator (OV)

Chem Suit

Yes (Spraying)

Click to download full resolution via product page

Figure 1: Decision tree for selecting appropriate PPE based on physical state and handling

activity.

Phase 2: Operational Handling Protocol
Core Principle: The "Clean-Dirty" Line
Establish a strict boundary.[2] Once MOP is opened, nothing leaves the hood without

decontamination.

Step-by-Step Workflow
1. Preparation & Thawing
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Context: MOP is often stored at -20°C. Opening a cold vial condenses atmospheric water,

leading to hydrolysis (breaking the ester bond and releasing acetic acid).[2]

Protocol: Remove vial from freezer and place in a desiccator. Allow to warm to room

temperature (~30 mins) before breaking the seal.

2. Weighing & Dilution (The Critical Step)
Solvent Choice: Use Hexane or Ethanol.[2]

Why? Hexane is highly volatile, leaving pure pheromone after application. Ethanol is better

if water miscibility (in assays) is required later, though MOP itself is hydrophobic.

Technique:

Tare a glass vial with a PTFE-lined cap.

Use a glass capillary or positive-displacement pipette. Avoid standard air-displacement

pipettes as the oil viscosity causes inaccuracy and contamination of the pipette shaft.

Dissolve immediately to create a Stock Solution (e.g., 1 mg/mL). Handling the dilute

solution is safer and more precise than the neat oil.

3. Application to Substrates (Traps/Paper)[1][2][4]
Dosing: Typical field rates are microgram quantities (e.g., 0.5 - 5 µg).[1][2]

Evaporation: Apply the solution to the target (filter paper/wick) inside the fume hood. Allow

the solvent (Hexane) to evaporate completely inside the hood before moving the trap.

Operational Workflow Diagram

Frozen Stock
(-20°C)

Desiccator
(Warm to RT)

Prevent Hydrolysis Fume Hood
(Class II)

Weighing
(Glass Capillary)Inside Hood

Dilution
(Hexane/EtOH)

Aliquot into
Single-Use Vials

Immediate Use Return to
-20°C

Long-term Storage

Click to download full resolution via product page
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Figure 2: Operational workflow emphasizing moisture control and containment.

Phase 3: Emergency Response & Disposal
Spill Management
Do NOT use water. Water will spread the hydrophobic oil and accelerate hydrolysis.

Evacuate: Clear the immediate area.

PPE Upgrade: Don Silver Shield/Laminate gloves.

Absorb: Use vermiculite, sand, or active carbon pads.

Clean: Wipe the surface with Ethanol (70%+) or Acetone.[2] This solubilizes the lipid-like

pheromone effectively.

Deodorize: Wash the area with a mild detergent solution to remove residues that might

attract vectors later.

Disposal Logistics
Aquatic Toxicity: MOP is toxic to aquatic life (H401).[2][5] Never pour down the sink.

Waste Stream:

Solids (Wipes/Gloves): Seal in a secondary bag (Ziploc) before placing in the hazardous

waste bin to prevent odor leakage.[2]

Liquids: Collect in "Organic Non-Halogenated" waste containers (unless halogenated

solvents were used).

Incineration: This is the preferred disposal method to fully destroy the biological activity of the

molecule.

References
PubChem. (2025).[2] 6-Acetoxy-5-hexadecanolide | C18H32O4.[1][2] National Library of

Medicine. [Link][1]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://www.sigmaaldrich.com/TW/nl/sds/aldrich/115606?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://www.benchchem.com/product/b3194234/docs?utm_src=pdf-body#technical-guide-safe-handling-logistics-of-6-acetoxy-5-hexadecanolide-1
https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Acetoxy-5-hexadecanolide
https://pubchem.ncbi.nlm.nih.gov/compound/205992
https://www.echemi.com/produce/pr23112713908-5r-6s-6-acetoxy-5-hexadecanolide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3194234?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Otieno, W. A., et al. (1988). A field trial of the synthetic oviposition pheromone with Culex

quinquefasciatus Say (Diptera: Culicidae) in Kenya. Bulletin of Entomological Research.

[Link]

Ong, S. Q., & Jaal, Z. (2015). Investigation of mosquito oviposition pheromone as lethal lure

for the control of Aedes aegypti. Parasites & Vectors. [Link]

US EPA. (2025). Personal Protective Equipment for Pesticide Handlers. [Link][1][2][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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